Cas no 4328-92-1 (3-hydroxy-2-methyl-4-Pyridinecarboxylic acid)

• Product name: 3-hydroxy-2-methyl-4-Pyridinecarboxylic acid
• CAS No: 4328-92-1
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 1112458
• PubChem ID: 12336181

3-hydroxy-2-methyl-4-Pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-2-methyl-4-Pyridinecarboxylic acid
• 3-hydroxy-2-methylpyridine-4-carboxylic acid
• MFCD16611397
• SCHEMBL2221901
• EN300-4248247
• 4-Pyridinecarboxylic acid, 3-hydroxy-2-methyl-
• 2-methyl-3-hydroxy-4-pyridinecarboxylic acid
• 4328-92-1
• 3-hydroxy-2-methylisonicotinic acid
• DTXSID40491357
• CHEMBL2335091

• Inchi： InChI=1S/C7H7NO3/c1-4-6(9)5(7(10)11)2-3-8-4/h2-3,9H,1H3,(H,10,11)
• InChI Key： ANLRILLDNGTYDP-UHFFFAOYSA-N
• SMILES： CC1=NC=CC(=C1O)C(=O)O

Computed Properties

• Exact Mass: 153.04261
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4Ų
• XLogP3: 1

Experimental Properties

• PSA: 70.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-hydroxy-2-methyl-4-Pyridinecarboxylic acid

3-Hydroxy-2-methyl-4-Pyridinecarboxylic Acid (CAS 4328-92-1): Properties, Applications, and Market Insights

3-Hydroxy-2-methyl-4-Pyridinecarboxylic acid (CAS 4328-92-1) is a versatile organic compound with significant applications in pharmaceutical and biochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring a hydroxyl group at the 3-position and a carboxylic acid at the 4-position of the pyridine ring. Its chemical formula is C7H7NO3, and it is commonly referred to as 3-hydroxy-2-methylisonicotinic acid in some scientific literature.

The compound has gained attention in recent years due to its potential role as a vitamin B6 precursor and its applications in nutraceutical formulations. Researchers are particularly interested in its biological activity and possible health benefits, making it a trending topic in nutritional science discussions. With the growing consumer interest in functional ingredients and dietary supplements, 3-hydroxy-2-methyl-4-Pyridinecarboxylic acid has emerged as a compound worth exploring for its potential in supporting metabolic functions.

From a chemical perspective, this compound exhibits interesting properties. It typically appears as a white to off-white crystalline powder with a melting point range of 220-225°C. The presence of both hydroxyl and carboxylic acid functional groups makes it amphoteric, capable of acting as both an acid and a base. This characteristic is particularly valuable in pharmaceutical applications where pH stability is crucial. The compound shows good solubility in polar solvents like water and ethanol, but limited solubility in non-polar organic solvents.

In the pharmaceutical industry, 3-hydroxy-2-methyl-4-Pyridinecarboxylic acid serves as an important intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Recent studies have explored its potential as a building block for neurologically active compounds, particularly those targeting neurotransmitter regulation. The compound's structural similarity to naturally occurring pyridine derivatives in biological systems makes it a promising candidate for drug development programs.

The biochemical applications of this compound are equally noteworthy. It has been investigated as a potential enzyme cofactor and metabolic modulator in several biochemical pathways. Some research suggests it may play a role in amino acid metabolism, which aligns with current scientific interest in metabolic health and personalized nutrition. These properties make CAS 4328-92-1 particularly relevant in today's health-conscious market where consumers are increasingly seeking science-backed nutritional solutions.

From a manufacturing standpoint, the production of 3-hydroxy-2-methyl-4-Pyridinecarboxylic acid typically involves multi-step organic synthesis starting from readily available pyridine precursors. The process requires careful control of reaction conditions to ensure high purity and yield. Current industry trends focus on developing more sustainable synthesis routes with reduced environmental impact, reflecting the broader chemical industry's shift toward green chemistry principles.

The market for pyridine derivatives like 3-hydroxy-2-methyl-4-Pyridinecarboxylic acid has shown steady growth in recent years. Market analysts attribute this to increasing demand from the pharmaceutical sector and growing research into bioactive compounds. The compound's relative stability and well-characterized properties make it attractive for both research and commercial applications. Pricing trends indicate moderate fluctuations tied to raw material availability and production capacity in key manufacturing regions.

Quality control for CAS 4328-92-1 typically involves HPLC analysis to verify purity, along with standard characterization techniques like IR spectroscopy and mass spectrometry. The compound is generally stable under recommended storage conditions (room temperature in a dry environment), though prolonged exposure to moisture or extreme temperatures should be avoided. These quality considerations are particularly important for pharmaceutical-grade material where stringent specifications apply.

Recent scientific literature has highlighted several emerging research directions involving 3-hydroxy-2-methyl-4-Pyridinecarboxylic acid. These include investigations into its potential antioxidant properties and possible role in cellular protection mechanisms. Such studies align with current scientific interest in oxidative stress and aging-related research. Additionally, the compound's structural features make it a candidate for metal chelation applications, an area gaining attention in both medicinal and industrial chemistry.

For researchers working with 3-hydroxy-2-methyl-4-Pyridinecarboxylic acid, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, good laboratory practices should be maintained when handling any chemical substance. The compound's material safety data sheet (MSDS) provides detailed information about handling, storage, and disposal requirements.

The future outlook for CAS 4328-92-1 appears promising, with potential applications expanding beyond traditional uses. As research continues to uncover new biological activities and synthetic applications, this compound may find roles in emerging fields like precision medicine and nutraceutical innovation. The growing intersection between nutritional science and pharmaceutical research creates new opportunities for versatile intermediates like 3-hydroxy-2-methyl-4-Pyridinecarboxylic acid.

In conclusion, 3-hydroxy-2-methyl-4-Pyridinecarboxylic acid (CAS 4328-92-1) represents an important compound at the intersection of pharmaceutical chemistry and nutritional science. Its unique structural features, diverse applications, and potential health-related benefits make it a compound of continuing interest to researchers and industry professionals alike. As scientific understanding of its properties and activities deepens, we can expect to see expanded applications of this versatile pyridine derivative in various scientific and commercial domains.